4-Iodotetrahydro-2H-thiopyran 1,1-dioxide

• IUPAC Name: 4-iodothiane 1,1-dioxide
• InChI: InChI=1S/C5H9IO2S/c6-5-1-3-9(7,8)4-2-5/h5H,1-4H2
• InChI Key: IOXKSWHPUFIKCI-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1I
• Molecular Formula: C5H9IO2S
• Molecular Weight: 260.10 g/mol
• CAS RN: 858822-85-2

Description

“4-Iodotetrahydro-2H-thiopyran 1,1-dioxide” is a chemical compound with the molecular formula C5H9IO2S. It is a derivative of tetrahydro-2H-thiopyran.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a six-membered ring with an iodine atom attached to one of the carbon atoms. The ring also contains a sulfur atom and two oxygen atoms, forming a 1,1-dioxide group.

Scientific Research Applications

Oxidation and Dehydrogenation Reactions

4-Iodotetrahydro-2H-thiopyran 1,1-dioxide is involved in various oxidation and dehydrogenation reactions. Studies have shown that the thiopyran ring's degree of substitution influences whether oxidation at the sulfur atom occurs, leading to the formation of the 1,1-dioxide, or if dehydrogenation occurs at the C(4) position. This reactivity is influenced by the structure of the starting 4H-thiopyran (Kozhevnikova & Kharchenko, 1985).

Synthesis of Cyclic Sulfone Derivatives

This compound is a key building block in synthesizing various cyclic sulfone derivatives, which are valuable in medicinal chemistry. Efficient and scalable protocols have been developed to synthesize this compound and related derivatives, demonstrating its importance in drug discovery (Hugelshofer et al., 2021).

Conformational Studies and Molecular Orbital Theory

Advanced theoretical studies, including Ab Initio Molecular Orbital Theory and Density Functional Theory (DFT), have been conducted to understand the conformers and rotamers of 4-substituted tetrahydro-2H-thiopyran 1,1-dioxides. This research provides deep insights into the molecular structure, energies, and conformational preferences of these compounds, which is crucial for designing and synthesizing new molecules (Freeman, Gomarooni, & Hehre, 2002).

Novel Synthesis Methods

Innovative synthesis methods have been developed for this compound and its derivatives. For instance, a unique [1+1+1+1+1+1] annulation process was created for constructing tetrahydro-2H-thiopyran 1,1-dioxides, utilizing rongalite as a tethered C-S synthon. This method represents an unconventional approach to synthesizing such complex structures (Chen et al., 2022).

Antimicrobial Applications

Research into the antimicrobial properties of thiopyran derivatives, including the this compound, has shown promising results. These studies have evaluated the antibacterial and antifungal activities of these compounds, highlighting their potential applications in medical and pharmaceutical fields (Pasha et al., 2017).